Cas no 845510-14-7 (L-Isoleucine, L-leucyl-L-asparaginyl-L-threonyl-)

L-Isoleucine, L-leucyl-L-asparaginyl-L-threonyl- structure
845510-14-7 structure
Product Name:L-Isoleucine, L-leucyl-L-asparaginyl-L-threonyl-
CAS No:845510-14-7
MF:C20H37N5O7
MW:459.537085294724
CID:666950
PubChem ID:16037567
Update Time:2025-04-19

L-Isoleucine, L-leucyl-L-asparaginyl-L-threonyl- Chemical and Physical Properties

Names and Identifiers

    • L-Isoleucine, L-leucyl-L-asparaginyl-L-threonyl-
    • (2S,3S)-2-[[(2S,3R)-2-[[(2S)-4-amino-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-4-oxobutanoyl]amino]-3-hydroxybutanoyl]amino]-3-methylpentanoic acid
    • DTXSID60581264
    • 845510-14-7
    • L-Leucyl-L-asparaginyl-L-threonyl-L-isoleucine
    • Inchi: 1S/C20H37N5O7/c1-6-10(4)15(20(31)32)24-19(30)16(11(5)26)25-18(29)13(8-14(22)27)23-17(28)12(21)7-9(2)3/h9-13,15-16,26H,6-8,21H2,1-5H3,(H2,22,27)(H,23,28)(H,24,30)(H,25,29)(H,31,32)/t10-,11+,12-,13-,15-,16-/m0/s1
    • InChI Key: YMZZFPZVIIVBBQ-VNQJHTJGSA-N
    • SMILES: O[C@H](C)[C@@H](C(N[C@H](C(=O)O)[C@@H](C)CC)=O)NC([C@H](CC(N)=O)NC([C@H](CC(C)C)N)=O)=O

Computed Properties

  • Exact Mass: 459.26929854g/mol
  • Monoisotopic Mass: 459.26929854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 14
  • Complexity: 685
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.1
  • Topological Polar Surface Area: 214Ų
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